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Compound of Interest

1-(4-Aminophenyl)-4-(4-
Compound Name:

methoxyphenyl)piperazine

Cat. No.: B016758

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling, storage, and application of 1-(4-

Aminophenyl)-4-(4-methoxyphenyl)piperazine, a key intermediate in pharmaceutical
synthesis.

Chemical and Physical Properties

1-(4-Aminophenyl)-4-(4-methoxyphenyl)piperazine is primarily utilized as an intermediate in
the synthesis of active pharmaceutical ingredients (APIs), notably in the development of
antifungal agents such as itraconazole and posaconazole.[1][2] Its chemical and physical
properties are summarized below.
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Property Value References
CAS Number 74852-62-3 [112][3114]
Molecular Formula C17H21N30O [L][2]3][4][5]116]
Molecular Weight 283.37 g/mol [1][2][6]
White to off-white or yellow
Appearance crystalline powder/solid.[1][3]
[61[7]
Melting Point 162-164 °C or 186 °C [1][3][6]
Purity >96.0% to >98% [1]e18l
N Slightly soluble in water;
Solubility ] ]
soluble in organic solvents.[6]
pH Level 6.5-7.5 [6]
Density 1.18 g/cm3 [61[7]
Shelf Life 2 years if stored properly.[6][8]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the stability and purity of 1-(4-

Aminophenyl)-4-(4-methoxyphenyl)piperazine.

Handling

e Ventilation: Handle in a well-ventilated place to avoid the formation of dust and aerosols.[4]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection to avoid contact with skin and eyes.[4][7]

e Hygiene: Wash hands thoroughly after handling.[4]

» Fire Prevention: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[4]
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Storage

o Container: Store in a tightly closed, airtight, and light-protected container.[4][7]

» Conditions: Keep in a cool, dry, and well-ventilated place.[4][6][7] Recommended storage
temperature is room temperature, ideally below 15°C in a dark place.

e Incompatibilities: Store away from foodstuff containers and incompatible materials.[4]

Experimental Protocol: General Procedure for Use
as a Synthetic Intermediate

The following is a generalized protocol for the use of 1-(4-Aminophenyl)-4-(4-
methoxyphenyl)piperazine in a chemical synthesis reaction. This protocol should be adapted
based on the specific reaction being performed.

Materials

e 1-(4-Aminophenyl)-4-(4-methoxyphenyl)piperazine

e An appropriate organic solvent (e.g., Dichloromethane, Tetrahydrofuran)
e Reactants and reagents as required by the specific synthesis

e Inert gas (e.g., Nitrogen, Argon)

o Standard laboratory glassware and equipment (reaction flask, condenser, magnetic stirrer,
etc.)

e Quenching solution (e.g., saturated ammonium chloride, water)
o Extraction solvent (e.g., ethyl acetate)

» Drying agent (e.g., sodium sulfate, magnesium sulfate)

Purification apparatus (e.g., column chromatography, recrystallization setup)

Procedure
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Reaction Setup:

o Set up a clean, dry reaction flask equipped with a magnetic stir bar and a condenser under
an inert atmosphere.

o Dissolve 1-(4-Aminophenyl)-4-(4-methoxyphenyl)piperazine in the chosen organic
solvent within the reaction flask.

Reaction:

o Add the other reactants and reagents to the solution at the appropriate temperature (this
may require cooling in an ice bath or heating).

o Stir the reaction mixture for the required amount of time, monitoring the reaction progress
using a suitable technique (e.g., Thin Layer Chromatography, High-Performance Liquid
Chromatography).

Work-up:

o Once the reaction is complete, cool the mixture to room temperature if heated.

[¢]

Quench the reaction by slowly adding the appropriate quenching solution.

Transfer the mixture to a separatory funnel and perform a liquid-liquid extraction with a

[e]

suitable extraction solvent.

[e]

Wash the organic layer with brine, then dry it over a drying agent.

o

Filter off the drying agent and concentrate the organic solvent under reduced pressure to
obtain the crude product.

Purification:

o Purify the crude product using an appropriate method such as column chromatography or
recrystallization to obtain the final pure compound.

Analysis:
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o Characterize the final product using analytical techniques such as NMR, Mass
Spectrometry, and IR spectroscopy to confirm its identity and purity.

Visualizations
General Workflow for Chemical Synthesis
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General Workflow for Chemical Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 1-(4-
Aminophenyl)-4-(4-methoxyphenyl)piperazine]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b016758#handling-and-storage-procedures-for-1-
4-aminophenyl-4-4-methoxyphenyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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